Cas no 16036-85-4 (Benzeneacetic acid, a-(ethylthio)-a-phenyl-)

• Product Name: Benzeneacetic acid, a-(ethylthio)-a-phenyl-
• CAS No: 16036-85-4
• MF: C₁₆H₁₆O₂S
• MW: 272.362043380737
• CID: 121368
• PubChem ID: 24857668
• Update Time: 2025-06-09

Benzeneacetic acid, a-(ethylthio)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(ethylthio)-a-phenyl-
• 2-ethylsulfanyl-2,2-diphenylacetic acid
• 2-ETHYLTHIO-2,2-DIPHENYLACETIC ACID
• 2.2-Diphenyl-2-ethylthioessigsaeure
• AKOS024307478
• DTXSID80352913
• SCHEMBL503313
• J-009715
• 2-(ethylsulfanyl)-2,2-diphenylacetic acid
• (ethylsulfanyl) (diphenyl)acetic acid
• STR04976
• 2-(Ethylthio)-2,2-diphenylacetic acid
• (ethylsulfanyl)(diphenyl)acetic acid
• 2-Ethylthio-2,2-diphenylacetic acid, 99%
• FT-0637308
• Benzeneacetic acid, alpha-(ethylthio)-alpha-phenyl-
• 16036-85-4
• 2-Ethylthio-2,2-diphenylaceticacid
• NGHYFCDORXGZOD-UHFFFAOYSA-N

• MDL： MFCD00011552
• Inchi： 1S/C16H16O2S/c1-2-19-16(15(17)18,13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12H,2H2,1H3,(H,17,18)
• InChI Key： NGHYFCDORXGZOD-UHFFFAOYSA-N
• SMILES： S(CC)C(C(=O)O)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 272.08700
• Monoisotopic Mass: 272.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.195
• Melting Point: 127-129 °C (lit.)
• Boiling Point: 391.1°C at 760 mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.606
• PSA: 62.60000
• LogP: 3.76790
• Solubility: Not determined

Benzeneacetic acid, a-(ethylthio)-a-phenyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Benzeneacetic acid, a-(ethylthio)-a-phenyl-

Benzeneacetic acid, a-(ethylthio)-a-phenyl- (CAS No. 16036-85-4): A Comprehensive Overview in Modern Chemical Biology

Benzeneacetic acid, a-(ethylthio)-a-phenyl-, with the chemical identifier CAS No. 16036-85-4, represents a fascinating compound in the realm of chemical biology. This molecule, characterized by its intricate structural framework, has garnered significant attention due to its unique pharmacological properties and potential applications in medicinal chemistry. The synthesis and exploration of such compounds are pivotal in the development of novel therapeutic agents that target various biological pathways.

The structural composition of Benzeneacetic acid, a-(ethylthio)-a-phenyl- encompasses a benzene ring substituted with an acetic acid moiety, an ethylthio group, and a phenyl group. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The benzene ring, known for its aromatic stability, provides a robust core structure, while the acetic acid moiety introduces polar functionality that can interact with biological targets. The ethylthio group adds an additional layer of complexity, influencing both the solubility and reactivity of the compound.

In recent years, the field of chemical biology has witnessed remarkable advancements in understanding the role of sulfur-containing compounds in drug development. The ethylthio group in Benzeneacetic acid, a-(ethylthio)-a-phenyl- is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor binding. For instance, studies have highlighted its potential in inhibiting certain kinases and enzymes involved in inflammatory pathways. This has sparked interest in exploring its applications in treating chronic inflammatory diseases and cancer.

The phenyl group attached to the acetic acid moiety further enhances the pharmacological profile of this compound. Phenyl derivatives are well-documented for their ability to interact with biological targets such as receptors and enzymes. The presence of this group in Benzeneacetic acid, a-(ethylthio)-a-phenyl- suggests that it may exhibit properties similar to other phenylacetic acids known for their analgesic and anti-inflammatory effects. Moreover, the combination of these functional groups makes this compound a promising candidate for further investigation in drug discovery.

Recent research has delved into the synthetic pathways for obtaining high-purity Benzeneacetic acid, a-(ethylthio)-a-phenyl-. Advanced synthetic techniques have enabled chemists to produce this compound with greater efficiency and yield. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure optimal product formation. The development of novel catalysts and ligands has also played a crucial role in streamlining these synthetic processes.

The pharmacological properties of Benzeneacetic acid, a-(ethylthio)-a-phenyl- have been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with specific enzymes has led researchers to explore its role in cancer therapy. The compound has shown promise in inhibiting certain tyrosine kinases that are overexpressed in various cancer types.

One of the most intriguing aspects of Benzeneacetic acid, a-(ethylthio)-a-phenyl- is its potential as a lead compound for drug development. Its unique structural features make it an ideal candidate for structure-based drug design (SBDD). SBDD involves using computational methods to design molecules that fit precisely into the active sites of biological targets. By leveraging the known interactions between different functional groups and biological targets, researchers can optimize the properties of Benzeneacetic acid, a-(ethylthio)-a-phenyl- to enhance its efficacy and selectivity.

The role of computational chemistry in studying Benzeneacetic acid, a-(ethylthio)-a-phenyl- cannot be overstated. Molecular modeling techniques have provided valuable insights into how this compound interacts with biological targets at the atomic level. These studies have helped researchers understand the binding mechanisms and identify key residues involved in drug-receptor interactions. This information is crucial for designing derivatives with improved pharmacological profiles.

In conclusion, Benzeneacetic acid, a-(ethylthio)-a-phenyl- (CAS No. 16036-85-4) is a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features and pharmacological properties make it an attractive candidate for further research. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly important role in developing novel therapeutic agents that address unmet medical needs.